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Cat. No.: B123565 Get Quote

An In-depth Technical Guide on the Core Aspects of N-acetylglyphosate as a Glyphosate

Metabolite for Researchers, Scientists, and Drug Development Professionals.

Introduction
N-acetylglyphosate (NAG) is a primary metabolite of the widely used broad-spectrum

herbicide, glyphosate. Its formation is particularly significant in genetically modified (GM) crops

that have been engineered for glyphosate tolerance through the introduction of the gat

(glyphosate N-acetyltransferase) gene. This technical guide provides a comprehensive

overview of the formation, toxicological significance, and analytical detection of N-
acetylglyphosate, presenting key quantitative data, detailed experimental protocols, and

visual pathways to support research and professional applications in the field.

Formation of N-acetylglyphosate
In conventional plants, the primary metabolic pathway for glyphosate degradation is through

the action of glyphosate oxidoreductase (GOX), which cleaves the C-N bond to form

aminomethylphosphonic acid (AMPA) and glyoxylate.[1] However, in certain glyphosate-

tolerant crops, a different metabolic pathway is introduced.

These GM plants, such as specific varieties of soybean, maize, and canola, contain a bacterial

gat gene, often derived from Bacillus licheniformis. This gene encodes the enzyme glyphosate

N-acetyltransferase (GAT), which provides herbicide tolerance by detoxifying glyphosate

through acetylation.[2][3] The GAT enzyme catalyzes the transfer of an acetyl group from
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acetyl-coenzyme A to the nitrogen atom of the glyphosate molecule, forming N-
acetylglyphosate.[2][4] This conversion renders the glyphosate inactive, as N-
acetylglyphosate does not inhibit the 5-enolpyruvylshikimate-3-phosphate synthase (EPSPS)

enzyme, the target of glyphosate's herbicidal action.[5][6] Consequently, N-acetylglyphosate
is the principal metabolite of glyphosate in plant commodities derived from crops with the gat

trait.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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